2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine

• CAS No.: 510721-85-4
• Product Name: 2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine
• Molecular Formula: C15H15N3
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 2,4,9-trimethylbenzo[b][1,8]naphthyridin-5-amine
• Standard InChI: InChI=1S/C15H15N3/c1-8-5-4-6-11-13(16)12-9(2)7-10(3)17-15(12)18-14(8)11/h4-7H,1-3H3,(H2,16,17,18)
• Standard InChIKey: WRUVTYDQVPMYDZ-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)C(=C3C(=CC(=NC3=N2)C)C)N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C3C(=CC(=NC3=N2)C)C)N
• Appearance: Solid powder
• Description: BMH-23 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,4,9-trimethylbenzo(b)(1,8)naphthyridin-5-amine; Ape1 repair inhibitor 03; AR03 compound
• Reference: 1: Peltonen K, Colis L, Liu H, Jäämaa S, Zhang Z, Af Hällström T, Moore HM, Sirajuddin P, Laiho M. Small molecule BMH-compounds that inhibit RNA polymerase I and cause nucleolar stress. Mol Cancer Ther. 2014 Nov;13(11):2537-46. doi: 10.1158/1535-7163.MCT-14-0256. Epub 2014 Oct 2. PubMed PMID: 25277384; PubMed Central PMCID: PMC4221476.
• PubChem Compound: 698490
• Last Modified: Nov 11 2021